3,3,3-Trifluoro-1-N,1-N-dimethylpropane-1,2-diamine;dihydrochloride

• IUPAC Name: 3,3,3-trifluoro-1-N,1-N-dimethylpropane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C5H11F3N2.2ClH/c1-10(2)3-4(9)5(6,7)8;;/h4H,3,9H2,1-2H3;2*1H
• InChI Key: WBXPVAGCGIHZPT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(C(F)(F)F)N.Cl.Cl
• Molecular Formula: C5H13Cl2F3N2
• Molecular Weight: 229.07 g/mol
• CAS RN: 2375267-86-8

Description

3,3,3-Trifluoro-1-N,1-N-dimethylpropane-1,2-diamine;dihydrochloride, commonly known as TFD, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. TFD is a colorless, odorless, and highly stable compound that has been used in various scientific research applications.

Scientific Research Applications

Hepatotoxicity of Fluorinated Compounds

One study investigated the epidemic of liver disease among industrial workers exposed to a mixture of hydrochlorofluorocarbons (HCFCs), including 1,1-dichloro-2,2,2-trifluoroethane (HCFC 123) and 1-chloro-1,2,2,2-tetrafluoroethane (HCFC 124). The study found serious liver injury in a large proportion of the exposed population, implicating trifluoroacetyl-altered liver proteins in the hepatotoxicity of these agents (Hoet et al., 1997).

Exposure to Polyfluoroalkyl Chemicals

Another study assessed exposure to perfluorooctane sulfonic acid (PFOS), perfluorooctanoic acid (PFOA), and other polyfluoroalkyl chemicals (PFCs) in a representative sample of the general U.S. population. It found widespread exposure, with significant differences in concentrations by race/ethnicity and sex, indicating the ubiquitous presence of PFCs in the environment and raising concerns about their potential health impacts (Calafat et al., 2007).

Use of Fluorinated Gases in Ophthalmology

Perfluoropropane (C3F8), a fluorinated hydrocarbon gas, has been used as an adjunct to vitreous surgery in managing retinal detachment complicated by proliferative vitreoretinopathy. This application underscores the medical use of fluorinated gases in facilitating retinal reattachment surgeries (Chang et al., 1984).

Metabolism and Decomposition of Halothane

Research into the metabolism and decomposition of halothane, a fluorinated anesthetic, identified volatile metabolites and decomposition products in exhaled gases of patients. This study provides insights into the metabolic pathways and potential toxicities associated with the use of fluorinated anesthetics (Sharp et al., 1979).